Cas no 683219-69-4 (3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID)

• Product Name: 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID
• CAS No: 683219-69-4
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• CID: 5696113
• PubChem ID: 10542305
• Update Time: 2025-10-29

3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• AB35930
• 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOICACID
• SCHEMBL18640871
• (R)-3-TERT-BUTOXYCARBONYLAMINO-3-(3,5-DIFLUORO-PHENYL)-PROPIONIC ACID
• 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID
• (S)-3-TERT-BUTOXYCARBONYLAMINO-3-(3,5-DIFLUORO-PHENYL)-PROPIONIC ACID
• AB35929
• 683219-69-4
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3,5-difluoro-

• Inchi： 1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)8-4-9(15)6-10(16)5-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： RYCRCZJICXQXBP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.11256435g/mol
• Monoisotopic Mass: 301.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 415.3±45.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)

Additional information on 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID

Introduction to 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID (CAS No. 683219-69-4)

3-((TERT-BUTOXYCARBONYL)AMINO-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 683219-69-4, represents a synthetic intermediate with potential applications in the synthesis of bioactive molecules. Its unique structural features, including the presence of a t-butyl carbonyl group and a 3,5-difluorophenyl moiety, make it a versatile building block for the creation of more complex pharmacological agents.

The t-butyl carbonyl group is particularly noteworthy as it is commonly employed in peptide coupling reactions, where it serves as an effective protecting group for amino functions. This characteristic enhances the compound's utility in the synthesis of peptide-based therapeutics, which are increasingly recognized for their therapeutic efficacy in various medical conditions. The incorporation of this group ensures stability during synthetic processes and facilitates controlled deprotection steps, making it a valuable asset in medicinal chemistry.

The second key structural element, the 3,5-difluorophenyl group, contributes to the compound's overall electronic properties and binding affinity. Fluorine atoms are well-known for their ability to modulate metabolic stability and binding interactions at biological targets. In particular, the electron-withdrawing nature of fluorine can enhance the potency of pharmacological compounds by influencing their interactions with enzymes and receptors. This feature has been extensively explored in drug design, leading to the development of numerous fluorinated analogs with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their potential to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The combination of these attributes makes 3-((TERT-BUTOXYCARBONYL)AMINO-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID) an attractive candidate for further investigation in medicinal chemistry. Researchers have been leveraging this compound to develop novel inhibitors targeting various disease pathways.

One particularly exciting area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that contribute to disease progression. The presence of both the t-butyl carbonyl and 3,5-difluorophenyl groups provides a scaffold that can be modified to achieve high selectivity and potency against target kinases.

The structural motif of 3-((TERT-BUTOXYCARBONYL)AMINO-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID) has also been explored in the context of developing treatments for neurological disorders. Fluorinated compounds have shown promise in modulating neurotransmitter systems and have been investigated for their potential to alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The ability of fluorine to influence metabolic pathways and binding interactions makes it an ideal candidate for designing molecules that can interact with neurological targets with high affinity.

In addition to its applications in kinase inhibition and neurological disorders, this compound has been utilized in the synthesis of novel antibiotics. The growing threat of antibiotic-resistant bacteria necessitates the development of new therapeutic agents with unique mechanisms of action. By incorporating fluorinated moieties into drug candidates, researchers aim to enhance their efficacy against resistant strains while minimizing side effects. The versatility of 3-((TERT-BUTOXYCARBONYL)AMINO-3-(3,5-DIFLUOROPHENYL)PROPANOIC ACID) makes it a valuable tool in this endeavor.

The synthesis of 3-((TERT-BUTOXYCARBONYL)AMINO)-3-(3,DIFLUOROPHENYL)PROPANOIC ACID(CAS No. strong > strong > strong > strong > strong > strong > strong > strong ) has been optimized through various synthetic routes that highlight its utility as a building block. Modern synthetic methodologies often employ palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to construct complex molecular architectures efficiently. These techniques allow for precise control over regioselectivity and functional group compatibility, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Advanced computational methods enable researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. The integration of computational tools with traditional synthetic chemistry has revolutionized drug discovery pipelines and has led to more efficient and sustainable methodologies.

In conclusion, 3-((TERT-BUTOXYCARBONYL)DIFLUOROPHENYL)PROPANOIC ACID(CAS No.B68B32B19B69B4)> is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a crucial role in the development of next-generation therapeutics.